Cas no 868679-46-3 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate
• CAS No: 868679-46-3
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 6500548
• Update Time: 2025-10-29

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester

• Inchi： 1S/C17H20N2O5/c1-9-2-13(14(19(22)23)15(20)18-9)24-16(21)17-6-10-3-11(7-17)5-12(4-10)8-17/h2,10-12H,3-8H2,1H3,(H,18,20)
• InChI Key： MXTSIQBDEPEZOI-UHFFFAOYSA-N
• SMILES： C12(C(OC3C=C(C)NC(=O)C=3[N+]([O-])=O)=O)CC3CC(CC(C3)C1)C2

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate

Research Briefing on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate (CAS: 868679-46-3)

The compound 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate (CAS: 868679-46-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate, emphasizing its efficient production through multi-step organic reactions. The adamantane moiety, known for its lipophilicity and stability, is strategically incorporated to enhance the compound's pharmacokinetic properties. Meanwhile, the nitro and pyridinone functionalities contribute to its reactivity and potential interactions with biological targets. These structural attributes make the compound a promising scaffold for further derivatization and optimization.

In vitro and in vivo evaluations have revealed that 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate exhibits notable activity against a range of biological targets, including enzymes involved in inflammatory pathways and oxidative stress responses. Preliminary data suggest that the compound may modulate key signaling pathways, such as NF-κB and Nrf2, which are implicated in various disease states. These findings underscore its potential as a lead compound for the development of novel anti-inflammatory and antioxidant therapies.

Further mechanistic studies have explored the compound's interactions at the molecular level. Computational docking and molecular dynamics simulations have provided insights into its binding modes with target proteins, revealing high-affinity interactions with specific active sites. These studies are complemented by spectroscopic analyses, which confirm the compound's stability and reactivity under physiological conditions. Such detailed characterizations are critical for understanding its mode of action and guiding future structural modifications.

Despite these promising results, challenges remain in the development of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic optimization and preclinical testing. Ongoing research is focused on improving these properties while maintaining the compound's efficacy, with the ultimate goal of advancing it to clinical trials.

In conclusion, 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl adamantane-1-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, position it as a valuable candidate for further investigation. Future studies will likely explore its therapeutic potential in greater depth, paving the way for innovative treatments in areas such as inflammation, oxidative stress-related disorders, and beyond. This briefing serves as a foundation for researchers interested in this compound, providing a snapshot of current knowledge and highlighting avenues for future exploration.